Cas no 1804309-23-6 (Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804309-23-6
• MF: C₁₁H₉F₆NO₃
• MW: 317.184484243393
• CID: 4815003
• Update Time: 2025-07-02

Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H9F6NO3/c1-2-20-7(19)4-5-3-6(12)18-10(8(5)9(13)14)21-11(15,16)17/h3,9H,2,4H2,1H3
• InChI Key： HCMBKHHZUSPVDE-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)OCC)F)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 351
• XLogP3: 3.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804309-23-6): A Comprehensive Overview

Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804309-23-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of multiple fluorinated substituents, contribute to its unique chemical properties and make it a subject of intense study in drug discovery and development.

The difluoromethyl, fluoro, and trifluoromethoxy groups in Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate play a crucial role in determining its reactivity and biological efficacy. These fluorinated moieties are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The incorporation of these groups has been strategically employed in the design of novel pharmaceutical agents to optimize their pharmacological properties.

In recent years, there has been a surge in research focusing on the development of fluorinated pyridines as key structural motifs in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory drugs, and central nervous system (CNS) disorders. The unique electronic and steric properties imparted by fluorine atoms make fluorinated pyridines highly versatile scaffolds for drug design. Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate exemplifies this trend, as it combines multiple fluorinated substituents that are predicted to enhance its interaction with biological targets.

The synthesis of Ethyl 3-(difluoromethyl)-6-fluoro-2-(trifluoromethoxy)pyridine-4-acetate involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the difluoromethyl, fluoro strong>, and groups necessitates the use of specialized reagents and methodologies that are well-suited for handling fluorinated compounds. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework.

The pharmacological potential of Ethyl 3-()-6-)-2-()pyridine-4-acetate has been explored in several preclinical studies. These investigations have highlighted its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The compound's interaction with target proteins is influenced by the electronic distribution within its structure, which is significantly affected by the presence of fluorinated substituents. This electronic modulation can lead to enhanced binding affinity and improved therapeutic efficacy.

In particular, the group has been shown to enhance metabolic stability by preventing rapid degradation through hydrolysis or oxidation. This property is crucial for ensuring that the drug remains active within the body for an extended period, thereby increasing its bioavailability and therapeutic window. Additionally, the group contributes to lipophilicity, which can improve membrane permeability and facilitate cellular uptake. These characteristics make Ethyl 3-()-6-)-2-()pyridine-4-acetate an attractive candidate for further development in drug discovery programs.

The latest advancements in computational chemistry have also played a pivotal role in understanding the pharmacological behavior of Ethyl 3-()-6-)-2-()pyridine-4-acetate. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These simulations have helped researchers predict binding modes, identify key interaction points, and optimize molecular structures for improved efficacy. By leveraging computational tools alongside experimental data, scientists can accelerate the drug discovery process and develop more effective therapeutic agents.

The future prospects of Ethyl 3-()-6-)-2-()pyridine-4-acetate are promising, with ongoing research aimed at exploring its potential in treating a variety of diseases. Investigational studies are focusing on its role in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. Additionally, there is growing interest in its potential as a scaffold for developing novel antiviral agents due to its ability to interact with viral proteins and disrupt replication cycles.

In conclusion, Ethyl 3-(< stron g>difluoromethyl stron g])-6-(< stron g fluoro stron g])-2-( stron g,trifluoromethoxy stron g>)pyridine-4-acetate (CAS No. 1804309-23-6) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of fluorinated substituents makes it an attractive candidate for further development in pharmaceutical research. With continued advancements in synthetic chemistry and computational modeling, this compound is poised to contribute to the discovery of novel therapeutic agents that address unmet medical needs.